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Compound of Interest

Compound Name:
Dimethyl 2-hydroxy-2-

methylmalonate

Cat. No.: B13658576

Get Quote

This guide outlines the proper disposal procedures for Dimethyl 2-hydroxy-2-
methylmalonate (also known as Dimethyl 2-hydroxy-2-methylpropanedioate).

Advisory: This compound is a specialized intermediate. Specific Safety Data Sheets (SDS) are

often conflated with its toxic analog, Dimethyl methylphosphonate. The protocols below are

derived from structural class analysis (Alpha-hydroxy esters) and standard hazardous waste

management practices for organic esters.

Part 1: Chemical Profile & Hazard Identification
Before disposal, you must validate the chemical identity to ensure it is not a more hazardous

phosphorus-containing analog.
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Parameter Technical Specification

Chemical Name Dimethyl 2-hydroxy-2-methylmalonate

Synonyms
Dimethyl methyltartronate; Dimethyl 2-hydroxy-

2-methylpropanedioate

CAS Number
Rare/Not Widely Listed (Analogous to Diethyl

ester CAS: 58567-05-8)

PubChem CID 119098069

Molecular Formula C₆H₁₀O₅

Physical State Liquid (Viscous) or Low-Melting Solid

Primary Hazards
Combustible Liquid (Class IIIA/IIIB); Irritant

(Skin/Eye)

Waste Code
D001 (Ignitable) or Non-RCRA Regulated

Organic (depending on flashpoint)

CRITICAL WARNING: Do NOT confuse this with Dimethyl methylphosphonate (CAS 756-79-6),

which is a Schedule 2 Chemical Weapon Precursor. Verify the structure: This compound

contains Carbon, Hydrogen, and Oxygen only.

Part 2: Pre-Disposal Segregation Protocol
Proper segregation prevents dangerous incompatibility reactions in the waste stream.

Chemical Incompatibility:

Strong Oxidizers: Segregate from nitric acid, perchlorates, and peroxides. Esters can form

explosive mixtures with strong oxidizers.
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Strong Bases/Acids: Segregate from concentrated hydroxides (NaOH) or mineral acids.

Hydrolysis of the ester will generate methanol and malonic acid derivatives, potentially

releasing heat and pressure.

Waste Stream Classification:

Stream A (Preferred): Non-Halogenated Organic Solvents (High BTU).

Stream B: Lab Pack (Small quantities of pure chemical).

Part 3: Disposal Workflow (Decision Tree)
Follow this logic to determine the correct disposal path for your specific situation.
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Waste Source Identification

Physical State?

Is it Pure or a Mixture?

Liquid
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Keep in Orig. Bottle

Bulking (Solvent Waste Drum)

Pour into Carboy Solid Hazardous Waste Bin

Double Bag

Final Fate: High-Temp Incineration

Click to download full resolution via product page

Caption: Operational logic for segregating Dimethyl 2-hydroxy-2-methylmalonate based on

purity and physical state.

Part 4: Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Reagent (Expired/Unused)

Goal: Minimize handling and exposure.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b13658576/docs?utm_src=pdf-body-img#dimethyl-2-hydroxy-2-methylmalonate-proper-disposal-procedures
https://www.benchchem.com/product/b13658576/docs?utm_src=pdf-body#dimethyl-2-hydroxy-2-methylmalonate-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13658576?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Method: Lab Pack (Composite Drum).

Keep Original Container: Do not empty the bottle. Ensure the cap is tightly sealed with

Parafilm.

Labeling: Apply a hazardous waste label.

Constituents: "Dimethyl 2-hydroxy-2-methylmalonate (100%)"

Hazard Checkbox: "Irritant", "Combustible".[1]

Secondary Containment: Place the bottle upright in a vermiculite-lined drum or a

chemically resistant secondary bin until pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)

Goal: Safe consolidation with compatible solvents.

Method: Bulking into Non-Halogenated Solvent Carboy.

Compatibility Check: Ensure the waste carboy does not contain strong oxidizers or

concentrated acids.[2]

Transfer: Pour the mixture into the "Non-Halogenated Organic" carboy (typically HDPE).

Log Entry: Record the volume and approximate concentration on the carboy’s waste log

sheet.

Entry Example: "500 mL Acetone/Methanol mix with 5% Dimethyl methyltartronate."

Scenario C: Spill Cleanup & Solid Waste
Goal: Containment and decontamination.[2][3][4][5]

Protocol:

PPE: Wear nitrile gloves, safety goggles, and a lab coat.
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Absorb: Use an inert absorbent (vermiculite, sand, or polypropylene pads). Do not use

sawdust if the chemical is mixed with oxidizers.

Collect: Scoop absorbed material into a heavy-duty hazardous waste bag (polyethylene).

Decontaminate: Wipe the surface with a soap/water solution.[1] Place wipes in the same

waste bag.

Tag: Label as "Solid Debris contaminated with Organic Esters."

Part 5: Regulatory & Compliance Reference
EPA Waste Code (USA):

If Flash Point < 60°C (140°F): D001 (Ignitable).

If Flash Point > 60°C: Not federally regulated as RCRA hazardous waste unless it exhibits

toxicity characteristics, but Best Management Practice (BMP) dictates treating it as

hazardous organic waste.

Disposal Method: Fuel Blending or High-Temperature Incineration. This ensures complete

thermal destruction of the organic ester backbone into CO₂ and H₂O.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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